2-(3-((3,4-dimethylphenyl)sulfonyl)-6-methyl-4-oxoquinolin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(3,4-dimethylphenyl)sulfonyl-6-methyl-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C27H26N2O5S/c1-17-5-12-24-23(13-17)27(31)25(35(32,33)22-11-6-18(2)19(3)14-22)15-29(24)16-26(30)28-20-7-9-21(34-4)10-8-20/h5-15H,16H2,1-4H3,(H,28,30)
• InChI Key: QUKNXINDCBWDGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC(=C(C=C3)C)C)CC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C27H26N2O5S
• Molecular Weight: 490.6 g/mol

Description

2-(3-((3,4-dimethylphenyl)sulfonyl)-6-methyl-4-oxoquinolin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C27H26N2O5S and its molecular weight is 490.57. The purity is usually 95%.
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Scientific Research Applications

Structural and Chemical Properties

• Structural Aspects in Isoquinoline Derivatives : A study by Karmakar, Sarma, and Baruah (2007) explored the structural aspects of amide-containing isoquinoline derivatives, similar to the compound . These compounds demonstrated significant changes in fluorescence emission and structural formations when interacting with different acids and compounds, highlighting their complex structural properties and potential for varied applications (Karmakar, Sarma, & Baruah, 2007).

• Crystal Structure Analysis : Celik et al. (2015) reported on the crystal structure of a related compound, providing insights into the molecular configurations and interactions of these complex molecules. Their findings can be instrumental in understanding the structural dynamics of similar compounds (Celik et al., 2015).

Potential Pharmacological Applications

• Antifungal Agents : Bardiot et al. (2015) identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as potent antifungal agents, demonstrating broad-spectrum activity. This suggests that structurally similar compounds, like the one , could have potential applications in antifungal treatments (Bardiot et al., 2015).

• Insecticidal Properties : Bakhite et al. (2014) researched pyridine derivatives for their insecticidal properties. Given the structural similarities, this implies potential applications of the compound in the field of pest control (Bakhite et al., 2014).

• Anticancer Activity : Ghorab et al. (2015) synthesized novel sulfonamide derivatives and evaluated their anticancer activity, showing potential in breast and colon cancer cell lines. This suggests that related compounds could be explored for their anticancer properties (Ghorab et al., 2015).

• Antimicrobial Activities : Research by Dixit et al. (2010) on sulfonohydrazide-substituted 8-hydroxyquinoline derivatives revealed significant antimicrobial activities, indicating the potential of similar compounds in combating microbial infections (Dixit et al., 2010).